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Compound of Interest

Compound Name: Woodorien

Cat. No.: B138773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic
information and biological activity of Woodorien, a novel glucoside isolated from the rhizomes
of Woodwardia orientalis. The structural elucidation of Woodorien was accomplished using
advanced spectroscopic techniques, and it has demonstrated notable antiviral activity,
particularly against Herpes Simplex Virus type 1 (HSV-1).

Spectroscopic Data

The definitive structure of Woodorien was determined through a series of two-dimensional
Nuclear Magnetic Resonance (NMR) experiments, including 1H-1H Correlation Spectroscopy
(COSY), 1H-13C COSY, and Heteronuclear Multiple-Bond Correlation (HMBC).[1] While the
primary publication from Kuraishi et al. (1993) established the compound's structure, the
specific raw NMR data and mass spectrometry results are not publicly available in detail. The
following tables represent a plausible set of spectroscopic data for a compound with the
reported structure of Woodorien, for illustrative purposes.

Table 1: Representative *H NMR Data for Woodorien
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Chemical Shift (3)

Coupling Constant

Position Multiplicity
ppm (J) Hz

Aglycone Moiety

2', 6' 7.10 d 8.5

3,5 6.80 d 8.5

7' 4.50 S

Glucose Moiety

1 4.90 d 7.5

2 3.50 m

3 3.60 m

4 3.45 m

5 3.70 m

6a 3.90 dd 12.0,25

6b 3.75 dd 12.0,5.0
Table 2: Representative 13C NMR Data for Woodorien
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Position Chemical Shift (6) ppm

Aglycone Moiety

1 130.0
2',6' 116.0
3,5 130.0
4 158.0
7 70.0

Carbonyl 168.0

Glucose Moiety

1 102.0
2 75.0
3 78.0
4 71.0
5 77.0
6 62.0

Table 3: Representative Mass Spectrometry Data for Woodorien

lon m/z

[M+H]* 335.1180
[M+NaJ* 357.0999
[M+K]* 373.0739

Experimental Protocols

The following are generalized experimental protocols for the acquisition of NMR and MS data
for a natural product like Woodorien.
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NMR Spectroscopy

Sample Preparation: A sample of purified Woodorien (typically 1-10 mg) is dissolved in a
deuterated solvent (e.g., methanol-da, DMSO-ds) in a 5 mm NMR tube.

Instrumentation: NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz
or higher) equipped with a cryoprobe for enhanced sensitivity.

IH NMR: One-dimensional proton NMR spectra are acquired to determine the chemical shifts,
multiplicities, and coupling constants of the protons.

13C NMR: One-dimensional carbon NMR spectra, often proton-decoupled, are acquired to
identify the number of unique carbon atoms and their chemical shifts.

2D NMR:

e COSY: A homonuclear correlation experiment used to identify proton-proton couplings within
the molecule.

 HSQC/HMQC: A heteronuclear correlation experiment that correlates proton signals with
their directly attached carbon atoms.

 HMBC: A heteronuclear long-range correlation experiment that identifies couplings between
protons and carbons separated by two or three bonds, crucial for assembling the molecular
structure.

Mass Spectrometry

Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent
(e.g., methanol, acetonitrile) with or without a small amount of acid (e.g., formic acid) to
promote ionization.

Instrumentation: High-resolution mass spectrometry (HRMS) is typically performed on a time-
of-flight (TOF) or Orbitrap mass spectrometer coupled to an electrospray ionization (ESI)
source.

Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-
charge ratio (m/z) of the resulting ions is measured with high accuracy. This allows for the
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determination of the elemental composition of the molecular ion and its fragments.

Antiviral Activity and Potential Mechanism of Action

Woodorien was identified as the most potent inhibitor of Herpes Simplex Virus type 1 (HSV-1)
among the compounds isolated from Woodwardia orientalis.[1] While the specific molecular
mechanism of Woodorien's anti-HSV-1 activity has not been elucidated, a common strategy
for antiviral agents targeting herpesviruses is the inhibition of viral DNA replication.

The following diagram illustrates a generalized mechanism of action for antiviral nucleoside
analogs against HSV. It is plausible that Woodorien or its metabolites could interfere with this
pathway.
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Caption: Plausible antiviral mechanism of action for Woodorien against HSV-1.

This proposed pathway suggests that Woodorien, possibly after metabolic activation within the
host cell, could act as an inhibitor of the viral DNA polymerase. This inhibition could occur
through competition with natural nucleoside triphosphates or by acting as a chain terminator
upon incorporation into the growing viral DNA strand, ultimately halting viral replication. Further
research is necessary to validate this specific mechanism for Woodorien.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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